Cas no 18739-42-9 (1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-
• CAS No: 18739-42-9
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• MDL: MFCD31811244
• CID: 4784830
• Update Time: 2025-05-20

1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-

• MDL： MFCD31811244
• Inchi： 1S/C15H19N3O4S/c1-16-6-8-17(9-7-16)23(21,22)11-10-18-14(19)12-4-2-3-5-13(12)15(18)20/h2-5H,6-11H2,1H3
• InChI Key： HXVYGTGIECBDIZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(N1CCN(C)CC1)(=O)=O

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-

Introduction to 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]- (CAS No. 18739-42-9)

1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-, identified by its CAS number 18739-42-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of an isooindole core, combined with a sulfonyl ethyl side chain linked to a piperazine moiety, makes it a versatile scaffold for medicinal chemistry investigations.

The isooindole scaffold is a privileged structure in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system and electron-deficient nature allow for diverse interactions with biological targets. In particular, the 1,3(2H)-dione moiety enhances the compound's reactivity and binding potential, making it a valuable intermediate in synthesizing more complex pharmacophores.

The 4-methyl-1-piperazinyl sulfonyl ethyl substituent is another critical feature of this compound. Piperazine derivatives are widely used in drug development due to their ability to modulate biological pathways. The sulfonamide group introduces additional hydrogen bonding capabilities, improving binding affinity and selectivity. This combination of structural elements suggests that 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]- could be a promising candidate for developing novel therapeutic agents.

Recent research has highlighted the importance of isooindole derivatives in addressing various therapeutic challenges. Studies have demonstrated their efficacy in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific modification of the sulfonyl ethyl piperazine side chain further enhances the pharmacological profile of these compounds. For instance, modifications at this position have been shown to improve solubility and metabolic stability, crucial factors for drug-like properties.

In the context of modern drug discovery, computational methods have been increasingly employed to predict the binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of such compounds. Virtual screening and molecular docking studies have identified 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]- as a potential hit for further optimization. These studies suggest that minor structural adjustments could lead to significantly improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis have been explored to streamline these processes. Additionally, green chemistry principles are being incorporated to minimize environmental impact while maintaining efficiency.

Biological evaluation of 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]- has revealed intriguing interactions with several target proteins. Preliminary assays indicate potential activity against enzymes implicated in metabolic disorders and infectious diseases. The compound's ability to bind selectively to these targets without significant off-target effects makes it an attractive lead for further development.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into drugs targeting a wide range of diseases. The sulfonamide group provides a robust framework for further functionalization, allowing chemists to tailor properties such as potency and selectivity. In the case of 18739-42-9, the combination with the isooindole core offers unique opportunities for structure-based drug design.

Future research directions may focus on exploring analogs of this compound with modified substituents to enhance their therapeutic potential. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying optimal modifications. Furthermore, preclinical studies will be essential to evaluate safety and efficacy before moving into human trials.

The broader implications of this research extend beyond individual compounds like 18739-42-9. They contribute to the growing body of knowledge about heterocyclic chemistry and its applications in drug development. As our understanding of biological systems advances, so does our ability to design molecules that interact with them more effectively.

In conclusion,1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-methyl-1-piperazinyl)sulfonyl]ethyl]-, CAS No. 18739-42-9, represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutics. Ongoing research efforts aim to harness its full potential by optimizing its chemical structure and evaluating its biological efficacy.